Methyl difluoro[(heptadecafluorooctyl)oxy]acetate

• CAS No.: 121591-26-2
• Molecular Formula: C11H3F19O3
• Molecular Weight: 544.11 g/mol
• IUPAC Name: methyl 2,2-difluoro-2-(1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-heptadecafluorooctoxy)acetate
• InChI: InChI=1S/C11H3F19O3/c1-32-2(31)3(12,13)33-11(29,30)9(24,25)7(20,21)5(16,17)4(14,15)6(18,19)8(22,23)10(26,27)28/h1H3
• InChI Key: WRKUDBHERVUZIX-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C(OC(C(C(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F

Description

Methyl difluoro[(heptadecafluorooctyl)oxy]acetate is a fluorinated organic compound known for its unique chemical properties. This compound is characterized by the presence of multiple fluorine atoms, which impart distinct physical and chemical characteristics, making it valuable in various scientific and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Methyl difluoro[(heptadecafluorooctyl)oxy]acetate typically involves the reaction of heptadecafluorooctanol with methyl difluoroacetate under specific conditions. The reaction is usually carried out in the presence of a catalyst and under controlled temperature and pressure to ensure high yield and purity.

Industrial Production Methods

Industrial production of this compound often involves large-scale chemical reactors where the reactants are mixed and allowed to react under optimized conditions. The process may include steps such as purification and distillation to obtain the final product with the desired specifications.

Chemical Reactions Analysis

Types of Reactions

Methyl difluoro[(heptadecafluorooctyl)oxy]acetate undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form different products depending on the oxidizing agent used.

Reduction: Reduction reactions can modify the functional groups present in the compound.

Substitution: The fluorine atoms in the compound can be substituted with other atoms or groups under specific conditions.

Common Reagents and Conditions

Common reagents used in these reactions include strong oxidizing agents like potassium permanganate for oxidation, reducing agents like lithium aluminum hydride for reduction, and nucleophiles for substitution reactions. The reactions are typically carried out under controlled temperature and pressure to achieve the desired outcomes.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction can produce alcohols or other reduced forms of the compound.

Scientific Research Applications

Methyl difluoro[(heptadecafluorooctyl)oxy]acetate has a wide range of applications in scientific research, including:

Chemistry: Used as a reagent in various organic synthesis reactions.

Biology: Employed in studies involving fluorinated compounds and their interactions with biological systems.

Medicine: Investigated for potential use in drug development and delivery systems due to its unique properties.

Industry: Utilized in the production of specialized materials and coatings that require high chemical resistance and stability.

Mechanism of Action

The mechanism of action of Methyl difluoro[(heptadecafluorooctyl)oxy]acetate involves its interaction with specific molecular targets and pathways. The fluorine atoms in the compound can form strong bonds with other atoms, influencing the compound’s reactivity and stability. These interactions can affect various biochemical pathways, making the compound useful in different applications.

Comparison with Similar Compounds

Similar Compounds

• Methyl trifluoroacetate
• Ethyl difluoroacetate
• Heptadecafluorooctanol

Uniqueness

Methyl difluoro[(heptadecafluorooctyl)oxy]acetate is unique due to its specific combination of fluorine atoms and functional groups, which impart distinct chemical properties. Compared to similar compounds, it offers higher stability and reactivity, making it valuable in specialized applications.